Cas no 900018-97-5 (1-(4-[4-(1-PYRROLIDINYLCARBONYL)PIPERIDINO]PHENYL)-1-ETHANONE)

• Product Name: 1-(4-[4-(1-PYRROLIDINYLCARBONYL)PIPERIDINO]PHENYL)-1-ETHANONE
• CAS No: 900018-97-5
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• MDL: MFCD07021431
• CID: 5234199
• Update Time: 2025-06-13

1-(4-[4-(1-PYRROLIDINYLCARBONYL)PIPERIDINO]PHENYL)-1-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-[4-(1-PYRROLIDINYLCARBONYL)PIPERIDINO]PHENYL)-1-ETHANONE
• 1-{4-[4-(pyrrolidine-1-carbonyl)piperidin-1-yl]phenyl}ethan-1-one

• MDL： MFCD07021431
• Inchi： 1S/C18H24N2O2/c1-14(21)15-4-6-17(7-5-15)19-12-8-16(9-13-19)18(22)20-10-2-3-11-20/h4-7,16H,2-3,8-13H2,1H3
• InChI Key： HVMOVPXNKZDIET-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(N2CCC(C(N3CCCC3)=O)CC2)=CC=1)=O

Additional information on 1-(4-[4-(1-PYRROLIDINYLCARBONYL)PIPERIDINO]PHENYL)-1-ETHANONE

Comprehensive Overview of 1-(4-[4-(1-PYRROLIDINYLCARBONYL)PIPERIDINO]PHENYL)-1-ETHANONE (CAS No. 900018-97-5)

1-(4-[4-(1-PYRROLIDINYLCARBONYL)PIPERIDINO]PHENYL)-1-ETHANONE, identified by its CAS No. 900018-97-5, is a specialized organic compound with a unique molecular structure that combines piperidine and pyrrolidine moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Its structural complexity and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in the realm of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity chemical intermediates like 1-(4-[4-(1-PYRROLIDINYLCARBONYL)PIPERIDINO]PHENYL)-1-ETHANONE has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, a class of compounds widely studied for their potential in treating chronic diseases. The compound's piperidine-pyrrolidine hybrid structure also aligns with current trends in fragment-based drug design (FBDD), a strategy gaining traction in modern pharmacology.

The synthesis of CAS No. 900018-97-5 involves multi-step organic reactions, including amidation and aryl coupling, which require stringent control over reaction conditions to ensure yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, as impurities can significantly impact its performance in downstream applications. This emphasis on quality control resonates with the broader industry shift toward green chemistry and sustainable synthesis, topics frequently searched by professionals in the field.

From a commercial perspective, 1-(4-[4-(1-PYRROLIDINYLCARBONYL)PIPERIDINO]PHENYL)-1-ETHANONE is often categorized as a high-value fine chemical. Its niche applications in medicinal chemistry and bioconjugation have made it a sought-after product among contract research organizations (CROs) and academic laboratories. Online searches for this compound often include terms like "piperidine derivatives supplier" or "pyrrolidine-carbonyl analogs," reflecting its specialized nature.

Looking ahead, the versatility of CAS No. 900018-97-5 positions it as a promising candidate for further exploration in proteomics and chemical biology. Its compatibility with click chemistry protocols—a trending topic in synthetic chemistry—opens doors for innovative applications in biomarker discovery and diagnostic tool development. As the scientific community continues to prioritize structure-activity relationship (SAR) studies, this compound is likely to remain a focal point in cutting-edge research.